Cas no 1342123-07-2 (3-(1,3-Benzothiazol-2-yl)butan-2-ol)

• Product Name: 3-(1,3-Benzothiazol-2-yl)butan-2-ol
• CAS No: 1342123-07-2
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 4590270
• PubChem ID: 63205296
• Update Time: 2025-05-21

3-(1,3-Benzothiazol-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzothiazol-2-yl)butan-2-ol
• Z1350579651
• 3-(1,3-Benzothiazol-2-yl)butan-2-ol

• Inchi： 1S/C11H13NOS/c1-7(8(2)13)11-12-9-5-3-4-6-10(9)14-11/h3-8,13H,1-2H3
• InChI Key： IPIQXWOAAIBYKG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(C)C(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.8
• Topological Polar Surface Area: 61.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-(1,3-Benzothiazol-2-yl)butan-2-ol

Introduction to 3-(1,3-Benzothiazol-2-yl)butan-2-ol (CAS No. 1342123-07-2)

3-(1,3-Benzothiazol-2-yl)butan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1342123-07-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzothiazole core appended to a butan-2-ol side chain, has garnered attention due to its structural versatility and potential biological activities. The benzothiazole moiety is a well-documented pharmacophore, frequently incorporated into drug candidates due to its ability to interact with various biological targets, while the secondary alcohol functionality provides opportunities for further derivatization and molecular manipulation.

The structural framework of 3-(1,3-Benzothiazol-2-yl)butan-2-ol positions it as a valuable intermediate in the synthesis of more complex pharmacological entities. Its dual functionality—the aromatic heterocycle and the hydroxyl group—makes it a promising candidate for exploring novel therapeutic pathways. Recent advancements in medicinal chemistry have highlighted the importance of such hybrid structures in addressing unmet medical needs, particularly in oncology, inflammation, and infectious diseases.

In the context of contemporary research, the benzothiazole scaffold has been extensively studied for its antimicrobial, antiviral, and anticancer properties. For instance, derivatives of benzothiazole have shown promise in inhibiting enzymes such as tyrosine kinases and cyclin-dependent kinases, which are pivotal in cancer cell proliferation. The presence of the butan-2-ol group in 3-(1,3-Benzothiazol-2-yl)butan-2-ol introduces additional potential for selective binding interactions with biological macromolecules. This combination of features suggests that the compound may exhibit multifaceted activity, making it an attractive scaffold for structure-based drug design.

Recent publications have demonstrated the utility of benzothiazole-containing compounds in modulating signaling pathways associated with neurodegenerative disorders. The ability of these molecules to cross the blood-brain barrier and interact with central nervous system receptors has opened new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. Specifically, studies have shown that certain benzothiazole derivatives can inhibit aggregation of amyloid-beta plaques, a hallmark pathological feature of Alzheimer's disease. The secondary alcohol group in 3-(1,3-Benzothiazol-2-yl)butan-2-ol could be exploited to develop prodrugs or conjugates that enhance bioavailability or target specificity.

The synthesis of 3-(1,3-Benzothiazol-2-yl)butan-2-ol involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Key synthetic strategies often include nucleophilic substitution reactions at the 2-position of the benzothiazole ring followed by reduction or functionalization of the butanoyl precursor. Advances in catalytic methods have enabled more efficient and sustainable routes to this compound, aligning with green chemistry principles. For example, transition-metal-catalyzed cross-coupling reactions can streamline the formation of carbon-carbon bonds critical to constructing the desired framework.

The pharmacokinetic profile of 3-(1,3-Benzothiazol-2-yl)butan-2-ol is another area of active investigation. Computational modeling techniques have been employed to predict metabolic stability and distribution patterns within biological systems. These studies are essential for optimizing drug-like properties such as solubility, permeability, and metabolic clearance. By leveraging molecular dynamics simulations and quantum mechanical calculations, researchers can identify structural modifications that enhance pharmacokinetic profiles without compromising biological activity.

In conclusion,3-(1,3-Benzothiazol-2-yl)butan-2-ol (CAS No. 1342123-07-2) represents a compelling example of how integrating distinct chemical moieties can yield novel therapeutic candidates. Its potential applications span multiple therapeutic domains, driven by the inherent properties of the benzothiazole scaffold and the functional versatility of the butanoyl side chain. As research continues to uncover new biological targets and synthetic methodologies,this compound is poised to play a significant role in future drug discovery efforts.